Cas no 102121-96-0 (1-isocyanato-1-methylcyclopropane)

• Product Name: 1-isocyanato-1-methylcyclopropane
• CAS No: 102121-96-0
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD24451072
• CID: 1131841
• PubChem ID: 20153706
• Update Time: 2025-04-20

1-isocyanato-1-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-isocyanato-1-methyl-
• 1-isocyanato-1-methylcyclopropane
• EN300-281545
• 102121-96-0

• MDL： MFCD24451072
• Inchi： 1S/C5H7NO/c1-5(2-3-5)6-4-7/h2-3H2,1H3
• InChI Key： FYORXHQVJPQLQE-UHFFFAOYSA-N
• SMILES： O=C=NC1(C)CC1

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43